N-(2,2-dimethoxyethyl)prop-2-enamide
Overview
Description
“N-(2,2-dimethoxyethyl)prop-2-enamide” is a chemical compound with the molecular formula C7H13NO3 . It is also known by the synonyms N-Acryloylaminoacetaldehyde Dimethyl Acetal and Acrylamidoacetaldehyde Dimethyl Acetal . The exact mass of the compound is unknown.
Molecular Structure Analysis
The molecular structure of “N-(2,2-dimethoxyethyl)prop-2-enamide” consists of 7 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight of the compound is 159.18 .Scientific Research Applications
Catalysis and Organic Synthesis
- N-(2,2-dimethoxyethyl)prop-2-enamide and related compounds play a role in catalysis, particularly in coupling reactions. For example, CuI/N,N-dimethylglycine-catalyzed coupling of vinyl halides with amides or carbamates involves the use of similar compounds to produce enamides at varying temperatures (Pan, Cai, & Ma, 2004).
Synthetic Building Blocks
- These compounds have shown potential as building blocks for synthesizing a wide range of heterocyclic compounds. N,N-dimethyl analogues, closely related to N-(2,2-dimethoxyethyl)prop-2-enamide, have been utilized to create biologically active heterocyclic compounds for biomedical applications (Gaber, Bagley, Muhammad, & Gomha, 2017).
Polymer Science
- In polymer science, radical-initiated polymerization of N-(2,2 dimethoxyethyl)-N-methylacrylamide, a related compound, has been used to create water-soluble polymers. This process involves various solvents and initiators, contributing to advancements in the field of polymer chemistry (Véron, De Bignicourt, Delair, Pichot, & Mandrand, 1996).
Heterocyclic Chemistry
- N-Substituted enaminones, similar to N-(2,2-dimethoxyethyl)prop-2-enamide, are used in the preparation of a variety of heterocyclic compounds. These serve as intermediates in the synthesis of more complex molecular structures (Parr & Reiss, 1984).
Medicinal Chemistry
- Derivatives of compounds like N-(2,2-dimethoxyethyl)prop-2-enamide have been studied for their potential in medicinal chemistry. For instance, N-acyl glycinamide, with structural similarities, has been explored for its thermoresponsive behavior in aqueous solutions (Seuring, Agarwal, & Harms, 2011).
Oil and Gas Industry
- In the oil and gas industry, certain prop-2-enamide-based polymers have been assessed as additives in drilling fluids. Their ability to withstand high temperatures and enhance fluid properties highlights the versatility of compounds related to N-(2,2-dimethoxyethyl)prop-2-enamide (Nagre, Zhao, Frimpong, & Zhao, 2016).
properties
IUPAC Name |
N-(2,2-dimethoxyethyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-4-6(9)8-5-7(10-2)11-3/h4,7H,1,5H2,2-3H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMMYGCUEJWTBCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C=C)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701045002 |
Source
|
| Record name | N-(2,2-Dimethoxyethyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701045002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2-dimethoxyethyl)prop-2-enamide | |
CAS RN |
49707-23-5 |
Source
|
| Record name | N-(2,2-Dimethoxyethyl)-2-propenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=49707-23-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2,2-Dimethoxyethyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701045002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2,2-dimethoxyethyl)prop-2-enamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.262 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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